Cas no 1806354-97-1 (4,5-Dichloro-2-fluoroanisole)

• Product Name: 4,5-Dichloro-2-fluoroanisole
• CAS No: 1806354-97-1
• MF: C₇H₅Cl₂FO
• MW: 195.018403768539
• CID: 4707666
• Update Time: 2025-10-30

4,5-Dichloro-2-fluoroanisole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-fluoroanisole
• 1,2-Dichloro-4-fluoro-5-methoxybenzene

• Inchi： 1S/C7H5Cl2FO/c1-11-7-3-5(9)4(8)2-6(7)10/h2-3H,1H3
• InChI Key： PJCWQEHESZSPMW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1)OC)F)Cl

Computed Properties

• Exact Mass: 193.97
• Monoisotopic Mass: 193.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2

Additional information on 4,5-Dichloro-2-fluoroanisole

Comprehensive Overview of 4,5-Dichloro-2-fluoroanisole (CAS No. 1806354-97-1): Properties, Applications, and Industry Insights

4,5-Dichloro-2-fluoroanisole (CAS No. 1806354-97-1) is a specialized halogenated anisole derivative gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound features a methoxy group (-OCH₃) bonded to a benzene ring substituted with two chlorine atoms and one fluorine atom, offering distinct electronic and steric properties. Researchers increasingly explore its potential as a building block for drug discovery, particularly in developing selective enzyme inhibitors and bioactive intermediates.

The growing demand for fluorinated aromatic compounds like 4,5-Dichloro-2-fluoroanisole correlates with trends in precision medicine and sustainable crop protection. Recent studies highlight how the introduction of fluorine atoms (a process called fluorination) can enhance metabolic stability and bioavailability—key concerns addressed in 2024 pharmaceutical R&D surveys. The compound's CAS registry number 1806354-97-1 serves as a crucial identifier for regulatory compliance and patent documentation across global markets.

From a synthetic chemistry perspective, 4,5-Dichloro-2-fluoroanisole demonstrates remarkable versatility. Its electron-withdrawing substituents facilitate nucleophilic aromatic substitution reactions, making it valuable for constructing complex molecular architectures. Industry reports indicate rising interest in such multihalogenated anisoles for developing next-generation OLED materials, where controlled electronic properties are paramount. The compound's thermal stability (typically stable up to 200°C) further supports applications in high-performance material science.

Environmental and safety profiles of CAS 1806354-97-1 comply with modern green chemistry principles. Unlike some legacy halogenated compounds, advanced purification techniques now enable production with ≥99% HPLC purity, minimizing byproducts. This aligns with the pharmaceutical industry's push toward Process Mass Intensity (PMI) reduction—a frequent search term among process chemists. Analytical methods like GC-MS and NMR spectroscopy confirm the compound's structural integrity, with characteristic ¹⁹F NMR shifts observed between -110 to -120 ppm.

Market intelligence reveals that 4,5-Dichloro-2-fluoroanisole suppliers are expanding capacity to meet demand from contract research organizations (CROs). The compound's role in developing PET radiotracers (a trending topic in medical imaging forums) exemplifies its crossover potential between chemistry and life sciences. Proper storage recommendations include amber glass containers under inert atmosphere—best practices frequently queried in chemical handling FAQ databases.

Innovative applications continue to emerge, such as using 1806354-97-1 as a precursor for liquid crystal monomers in display technologies. Patent analysis shows a 40% increase since 2020 in filings referencing related fluoro-chloroanisole derivatives, particularly for electronic device applications. The compound's balanced lipophilicity (LogP ~2.8) also makes it valuable for medicinal chemistry optimization workflows—a hot topic in recent ACS conference presentations.

Quality control protocols for 4,5-Dichloro-2-fluoroanisole emphasize residual solvent monitoring, especially given its use in GMP environments. Leading manufacturers now provide detailed COAs (Certificates of Analysis) including heavy metal screening data, addressing concerns raised in ICH Q3D guidelines discussions. This transparency supports the compound's adoption in late-stage pharmaceutical development projects worldwide.